Cas no 1233243-62-3 (tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate
• CAS No: 1233243-62-3
• MF: C₁₆H₂₄N₄O₃
• MW: 320.386763572693
• CID: 4579443
• Update Time: 2025-06-11

tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(4-Boc-1-piperazinyl)benzaMidoxiMe, 97%
• tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate

• Inchi： 1S/C16H24N4O3/c1-16(2,3)23-15(21)20-10-8-19(9-11-20)13-6-4-12(5-7-13)14(17)18-22/h4-7,22H,8-11H2,1-3H3,(H2,17,18)
• InChI Key： XNXLELZXYPNZRJ-UHFFFAOYSA-N
• SMILES： C(=N/O)(/N)\C1=CC=C(N2CCN(C(OC(C)(C)C)=O)CC2)C=C1

Computed Properties

• Exact Mass: 320.185
• Monoisotopic Mass: 320.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate (CAS No. 1233243-62-3)

tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate (CAS No. 1233243-62-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of the hydroxycarbamimidoyl moiety and the tert-butyl carboxylate group makes it a valuable intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for piperazine-based compounds has surged due to their applications in targeting neurological disorders, inflammation, and metabolic diseases. Researchers are particularly interested in CAS No. 1233243-62-3 for its potential role in modulating enzyme activity and receptor binding. The compound's unique structure allows it to interact with biological targets in a selective manner, making it a promising candidate for further investigation.

One of the most frequently searched questions in the field is: "What are the applications of tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate in drug development?" This reflects the growing interest in leveraging this compound for innovative therapies. Its hydroxycarbamimidoyl group, for instance, is known to participate in hydrogen bonding, which can enhance binding affinity to target proteins. Such properties are critical for designing drugs with improved efficacy and reduced side effects.

Another hot topic in the scientific community is the synthetic pathways for CAS No. 1233243-62-3. Researchers are exploring greener and more efficient methods to produce this compound, aligning with the global push for sustainable chemistry. Techniques like microwave-assisted synthesis and catalytic hydrogenation are being tested to optimize yield and purity. These advancements are not only cost-effective but also reduce environmental impact, addressing a key concern in modern pharmaceutical manufacturing.

The compound's structural analogs have also garnered attention, particularly in the context of structure-activity relationship (SAR) studies. By modifying the tert-butyl or hydroxycarbamimidoyl groups, scientists can fine-tune the compound's pharmacological profile. This approach has led to breakthroughs in developing selective inhibitors for enzymes like kinases and proteases, which are implicated in various diseases.

From an SEO perspective, terms like "tert-butyl piperazine derivatives" and "hydroxycarbamimidoyl applications" are highly relevant. These keywords align with user queries and industry trends, ensuring the content reaches the right audience. Additionally, the compound's CAS number (1233243-62-3) is often used in patent searches and regulatory documentation, making it a critical identifier for professionals in the field.

In conclusion, tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate represents a fascinating area of research with broad implications for medicine and chemistry. Its unique properties and adaptability position it as a key player in the next generation of therapeutic agents. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation, addressing unmet medical needs and advancing human health.